ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• IUPAC Name: ethyl 4-(benzenesulfonyl)-6-ethylsulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C19H21NO7S2/c1-3-26-19(21)18-13-20(29(24,25)14-8-6-5-7-9-14)16-12-15(28(22,23)4-2)10-11-17(16)27-18/h5-12,18H,3-4,13H2,1-2H3
• InChI Key: IQAZOMUKNQTZMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C=CC(=C2)S(=O)(=O)CC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H21NO7S2
• Molecular Weight: 439.5 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are derived from carboxylic acids. A carboxylic acid contains the -COOH group, and in an ester, the hydrogen in this group is replaced by a hydrocarbon group of some kind.

Chemical Reactions Analysis

Esters can undergo a number of reactions, including hydrolysis, reduction, and reactions with Grignard reagents. Hydrolysis, in particular, is a common reaction for esters, and it results in the breaking of the ester bond to form an alcohol and a carboxylic acid.

Scientific Research Applications

Polymer Synthesis and Modification

• Thiol-Phenylsulfone Substitution Reactions : Thiol chemistry plays a crucial role in polymer synthesis and modification. Researchers have utilized the thiol-phenylsulfone substitution reaction to create novel polymers. A monomer containing two phenylsulfonyl groups is synthesized and reacted with bisthiols under mild conditions, resulting in step-growth polymerization. .

Photoredox-Catalyzed Cascade Annulation

• Benzothiophene and Benzoselenophene Synthesis : The compound can participate in photoredox-catalyzed cascade annulation reactions. .

Cellulosic Material Modification

• Hydroxyl-Yne Click Reaction : Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate can be used for modifying cellulosic materials. The hydroxyl-yne click reaction efficiently substitutes hydroxyl groups in ethyl cellulose (EC). .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Some general precautions associated with handling esters include avoiding contact with the skin and eyes, and avoiding inhalation or ingestion. They should be used in a well-ventilated area and stored properly to prevent degradation.

Mechanism of Action

Target of Action

Compounds with sulfonyl groups, such as benzenesulfonyl derivatives, have been reported to inhibit human neutrophil elastase (hne), a protein involved in inflammation and infection .

Mode of Action

Sulfonyl groups are known to participate in nucleophilic substitution reactions . In these reactions, the sulfur atom of the sulfonyl group acts as an electrophile, attracting nucleophiles. This could potentially lead to changes in the target proteins, affecting their function .

Biochemical Pathways

Given the potential target of hne, it could be inferred that the compound may influence pathways related to inflammation and immune response .

Result of Action

If the compound does indeed inhibit hne, it could potentially reduce inflammation and modulate immune responses .